Cas no 2361635-41-6 (N,N'-bis(5-bromo-2-methylphenyl)guanidine)

• Product Name: N,N'-bis(5-bromo-2-methylphenyl)guanidine
• CAS No: 2361635-41-6
• MF: C₁₅H₁₅Br₂N₃
• MW: 397.107701539993
• CID: 5845323
• PubChem ID: 67799821
• Update Time: 2025-06-08

N,N'-bis(5-bromo-2-methylphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(5-bromo-2-methylphenyl)guanidine
• EN300-7424942
• SCHEMBL9228608
• 2361635-41-6

• Inchi： 1S/C15H15Br2N3/c1-9-3-5-11(16)7-13(9)19-15(18)20-14-8-12(17)6-4-10(14)2/h3-8H,1-2H3,(H3,18,19,20)
• InChI Key： NOQAGZATBRITDX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)N/C(/N)=N/C1C=C(C=CC=1C)Br

Computed Properties

• Exact Mass: 396.96122g/mol
• Monoisotopic Mass: 394.96327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.4Ų

Additional information on N,N'-bis(5-bromo-2-methylphenyl)guanidine

Introduction to N,N'-bis(5-bromo-2-methylphenyl)guanidine (CAS No. 2361635-41-6)

N,N'-bis(5-bromo-2-methylphenyl)guanidine, a compound with the chemical identifier CAS No. 2361635-41-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and chemical properties, has been explored for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and the investigation of molecular interactions.

The molecular structure of N,N'-bis(5-bromo-2-methylphenyl)guanidine consists of a guanidine core substituted with two 5-bromo-2-methylphenyl groups. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile candidate for further functionalization and derivatization. The presence of bromine atoms at the 5-position of the phenyl rings enhances its reactivity, allowing for various chemical modifications that can tailor its biological activity.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing guanidine moieties. Guanidine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in N,N'-bis(5-bromo-2-methylphenyl)guanidine makes it an intriguing subject for studying its interaction with biological targets and its potential therapeutic benefits.

One of the most promising areas of research involving N,N'-bis(5-bromo-2-methylphenyl)guanidine is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects and improve patient outcomes. The structural features of N,N'-bis(5-bromo-2-methylphenyl)guanidine make it a suitable scaffold for developing such inhibitors.

Furthermore, the compound has been investigated for its potential role in modulating immune responses. The guanidine group is known to interact with various immune cells and signaling molecules, making it a valuable component in immunomodulatory agents. Studies have shown that derivatives of guanidine can influence cytokine production and immune cell activation, which could have implications in treating autoimmune diseases and infections.

The synthesis of N,N'-bis(5-bromo-2-methylphenyl)guanidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it determines the reactivity and subsequent functionalization possibilities of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

In terms of analytical characterization, N,N'-bis(5-bromo-2-methylphenyl)guanidine is typically analyzed using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about the molecular structure, purity, and stability of the compound. HPLC is particularly useful for assessing its purity profile, while NMR spectroscopy offers insights into its molecular dynamics and conformational preferences.

The pharmacokinetic properties of N,N'-bis(5-bromo-2-methylphenyl)guanidine are also subjects of ongoing research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its therapeutic potential and safety profile. Preclinical studies have begun to explore these aspects, providing valuable data on its bioavailability and systemic clearance.

In conclusion, N,N'-bis(5-bromo-2-methylphenyl)guanidine represents a significant advancement in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in kinase inhibition, immunomodulation, and other therapeutic areas make it a compound of great interest. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this molecule will play an increasingly important role in the development of novel treatments for various diseases.